Cas no 2273-95-2 (Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-)

• Product Name: Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-
• CAS No: 2273-95-2
• MF: C₂₆H₄₃NO₅
• MW: 449.623328447342
• CID: 277359
• Update Time: 2024-01-27

Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-
• N-[(3α,5β,7β,8ξ,9ξ,14ξ)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine
• Glycine, N-((3alpha,5beta,7beta)-3,7-dihydroxy-24-oxocholan-24-yl)-
• N-[(3alpha,5beta,7beta,8xi,9xi,14xi)-3,7-dihydroxy-24-oxocho...

• Inchi： 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21+,24+,25+,26-/m1/s1
• InChI Key： GHCZAUBVMUEKKP-XROMFQGDSA-N
• SMILES： [C@@]12([H])CC[C@H]([C@H](C)CCC(=O)NCC(=O)O)[C@@]1(C)CC[C@]1([H])[C@@]3(C)CC[C@@H](O)C[C@@]3([H])C[C@H](O)[C@@]21[H]

Computed Properties

• Exact Mass: 449.31429
• Monoisotopic Mass: 449.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Melting Point: 232-235°C
• Refractive Index: 1.546
• PSA: 106.86
• LogP: 3.98500